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Compound of Interest

Compound Name: 5'-DMT-3'-TBDMS-Bz-rA

Cat. No.: B2663951

For Researchers, Scientists, and Drug Development Professionals

Introduction

5'-0-(4,4'-Dimethoxytrityl)-3'-O-(tert-butyldimethylsilyl)-Né-benzoyl-adenosine (5'-DMT-3'-
TBDMS-Bz-rA) is a crucial protected ribonucleoside building block used in the chemical
synthesis of RNA oligonucleotides. The strategic placement of the dimethoxytrityl (DMT) group
at the 5' position, the tert-butyldimethylsilyl (TBDMS) group at the 3' position, and the benzoyl
(Bz) group on the exocyclic amine of adenosine ensures regioselective chain elongation and
prevents unwanted side reactions during solid-phase phosphoramidite chemistry. The purity
and stability of this reagent are paramount for the successful synthesis of high-fidelity RNA
molecules for therapeutic and research applications, including siRNA, antisense
oligonucleotides, and aptamers.

This technical guide provides an in-depth overview of the stability of 5'-DMT-3'-TBDMS-Bz-rA
and outlines recommended storage conditions to ensure its integrity. It also details
experimental protocols for stability assessment and illustrates potential degradation pathways.

Chemical Structure

The chemical structure of 5'-DMT-3'-TBDMS-Bz-rA incorporates three key protecting groups,
each serving a specific purpose in RNA synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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